Cas no 1171602-07-5 (1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one)
1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one
- AKOS024505558
- SR-01000922008-1
- 1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
- 1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]ethanone
- VU0641045-1
- F5298-0300
- 1-(4-(2-chlorophenyl)piperazin-1-yl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone
- SR-01000922008
- 1171602-07-5
-
- Inchi: 1S/C21H26ClN5O3/c1-16-14-18(21(29)26-10-12-30-13-11-26)23-27(16)15-20(28)25-8-6-24(7-9-25)19-5-3-2-4-17(19)22/h2-5,14H,6-13,15H2,1H3
- InChI Key: NDZMRUJGQZVUIC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1CCN(C(CN2C(C)=CC(C(N3CCOCC3)=O)=N2)=O)CC1
Computed Properties
- Exact Mass: 431.1724174g/mol
- Monoisotopic Mass: 431.1724174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70.9Ų
1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5298-0300-2μmol |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-5μmol |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-10μmol |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-20μmol |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-1mg |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-2mg |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-3mg |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-4mg |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-5mg |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5298-0300-10mg |
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one |
1171602-07-5 | 10mg |
$79.0 | 2023-09-10 |
1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one
Introduction to Compound CAS No. 1171602-07-5: 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one
1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one (CAS No. 1171602-07-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones and features a unique combination of functional groups, including a chlorophenyl piperazine moiety, a methyl group, and a morpholine carbonyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.
The chemical structure of 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one is characterized by a central pyrazole ring, which is substituted with a piperazine moiety at the 4-position. The piperazine ring is further substituted with a 2-chlorophenyl group, providing the compound with lipophilic properties that enhance its ability to cross biological membranes. Additionally, the presence of a morpholine carbonyl group at the 3-position and a methyl group at the 5-position adds to the compound's structural complexity and influences its pharmacological profile.
Recent research has focused on the biological activities of 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Furthermore, the compound has demonstrated selective inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which are key mediators of inflammation and pain.
In addition to its anti-inflammatory properties, 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yethanone has shown promising neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death.
The pharmacokinetic properties of 1-{4-[2-Chlorophenyl]piperazin}-2-{5-Methyl}-3-{morpholinocarbonyl}-pyrazol-yethanone have also been investigated. Research has demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties make it suitable for oral administration in therapeutic settings. Moreover, the compound has shown low toxicity in preclinical studies, suggesting that it may have an acceptable safety profile for clinical use.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-{4-[2-Chlorophenyl]piperazin}-2-{5-Methyl}-3-{morpholinocarbonyl}-pyrazol-yethanone in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated by patients and does not cause significant adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.
In conclusion, 1-{4-[2-Chlorophenyl]piperazin}-2-{5-Methyl}-3-{morpholinocarbonyl}-pyrazol-yethanone (CAS No. 1171602-07-5) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various medical conditions.
1171602-07-5 (1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)